Cas no 1807134-30-0 (2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride
• CAS No: 1807134-30-0
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4805212
• Update Time: 2025-05-26

2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)5-3(6(8)9)10-1-2(4(5)12)11(13)14/h1,6H,(H,10,12)
• InChI Key： FYMZKYXSFKLQIJ-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(=CNC=1C(F)F)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 1
• Topological Polar Surface Area: 117

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride

2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl Chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride, with the CAS number 1807134-30-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a nitro group, all of which contribute to its versatile reactivity and potential applications.

Recent studies have highlighted the importance of sulfonyl chlorides like 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The presence of the difluoromethyl group introduces unique electronic properties, making this compound particularly valuable in reactions requiring precise control over reactivity and selectivity.

The nitro group attached to the pyridine ring further enhances the compound's functionality by introducing electron-withdrawing effects. This feature has been leveraged in recent studies to design novel catalysts for organic transformations. For instance, scientists have reported its use in asymmetric catalysis, where the nitro group plays a critical role in inducing enantioselectivity. Such advancements underscore the compound's potential in drug discovery and green chemistry.

In terms of synthesis, 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride is typically prepared via multi-step processes involving fluorination and nitration reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for industrial applications. The hydroxyl group on the pyridine ring also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

The application of this compound extends beyond traditional chemical synthesis. Recent research has explored its use in polymer chemistry, where it serves as a building block for constructing advanced polymeric materials with enhanced thermal stability and mechanical properties. Its ability to form stable covalent bonds with various monomers makes it a promising candidate for developing high-performance polymers suitable for aerospace and electronics industries.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-5-nitropyridine-3-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. With its diverse functional groups and versatile reactivity, this compound continues to be a focal point in both academic research and industrial applications. As new methodologies emerge, its role in shaping future technologies is expected to grow significantly.